Cas no 2639418-80-5 (2-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid
• CAS No: 2639418-80-5
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 5651849
• PubChem ID: 165900905
• Update Time: 2025-06-08

2-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl](prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid
• 2639418-80-5
• EN300-28229127
• 2-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid

• Inchi： 1S/C14H16N2O4/c1-5-9-16(13(19)20-14(2,3)4)11-10(12(17)18)7-6-8-15-11/h1,6-8H,9H2,2-4H3,(H,17,18)
• InChI Key： NUGKDVZVNSJSJN-UHFFFAOYSA-N
• SMILES： O(C(N(CC#C)C1C(C(=O)O)=CC=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid

2-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid: A Comprehensive Overview

2-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid, with the CAS number 2639418-80-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Boc-protected propargylamine pyridine carboxylic acid, is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a propargylamine moiety, and a pyridine carboxylic acid scaffold. These structural elements endow the compound with a range of potential applications in drug discovery and development.

The tert-butoxycarbonyl (Boc) protecting group is a widely used reagent in organic synthesis for the protection of amino groups. It provides stability during synthetic manipulations and can be selectively removed under mild acidic conditions, making it an ideal choice for multistep syntheses. The presence of the Boc group in 2-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid ensures that the amino functionality remains intact until the final stages of synthesis, allowing for precise control over the reactivity and selectivity of the compound.

The propargylamine moiety, on the other hand, introduces a versatile alkyne functional group that can participate in various chemical reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC) and other click chemistry reactions. These reactions are highly efficient and selective, making them valuable tools in the synthesis of complex molecules and conjugates. The alkyne group can also serve as a handle for bioconjugation, enabling the attachment of biomolecules such as peptides, proteins, and nucleic acids to the pyridine carboxylic acid scaffold.

The pyridine carboxylic acid scaffold is a common motif in medicinal chemistry due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. These interactions can enhance the binding affinity and selectivity of small molecules, making them suitable candidates for drug development. The presence of a carboxylic acid group also imparts polarity to the molecule, which can influence its solubility and pharmacokinetic properties.

Recent research has highlighted the potential of 2-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, some derivatives have demonstrated antiviral activity against a range of viral infections, including those caused by RNA viruses such as influenza and coronaviruses.

In the context of cancer research, 2-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid has been explored for its ability to modulate cellular signaling pathways associated with tumor growth and metastasis. Specifically, certain derivatives have been found to inhibit kinases involved in cell proliferation and survival, making them promising candidates for targeted cancer therapy.

Beyond its therapeutic applications, 2-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid has also found use in materials science and nanotechnology. The alkyne functionality can be utilized to create functionalized surfaces and nanoparticles through click chemistry reactions. These materials have potential applications in drug delivery systems, biosensors, and other advanced technologies.

In conclusion, 2-{(tert-butoxy)carbonyl(prop-2-yn-1-yl)amino}pyridine-3-carboxylic acid (CAS 2639418-80-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and nanotechnology. Its unique structural features make it an attractive candidate for further exploration and development across multiple scientific disciplines.